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Introduction

Amphyl is a brand of broad-spectrum disinfectants commonly used for sanitizing hard, non-
porous surfaces in various settings, including animal research facilities and veterinary clinics.
The efficacy of Amphyl disinfectants is primarily attributed to their phenolic active ingredients,
which include compounds such as o-phenylphenol, 4-tert-amylphenol, and o-benzyl-p-
chlorophenol. These compounds exert their antimicrobial effects through multiple mechanisms,
including the denaturation of proteins and the disruption of cell membranes, leading to the
inactivation of a wide range of bacteria, viruses, and fungi.

These application notes provide a comprehensive overview of the protocol for using Amphyl
and similar phenolic-based disinfectants for the sanitation of animal facilities. The information
presented herein is intended to guide researchers, scientists, and drug development
professionals in the effective and safe use of these disinfectants.

Data Presentation

The following tables summarize the known efficacy of Amphyl's active ingredients against
common animal pathogens. It is important to note that specific formulations of Amphyl may
have varying concentrations of these active ingredients, and efficacy can be influenced by
factors such as organic load, contact time, and temperature. The data presented here is a
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compilation from various studies on phenolic disinfectants and may not be specific to a single

Amphyl product.

Table 1: Bactericidal Efficacy of Phenolic Disinfectants

Target Active ) ) .
. . Concentration Contact Time Log Reduction
Organism Ingredient
Pseudomonas 20% (in
. o-phenylphenol ] 15 hours >5.0
aeruginosa fumigant)
Salmonella N N
) o-phenylphenol Not Specified Not Specified -
enterica
Bordetella ) - - )
General Phenolic  Not Specified Not Specified Susceptible

bronchiseptica

Table 2: Virucidal Efficacy of Phenolic Disinfectants

Target Active . ) .
. . Concentration Contact Time Log Reduction
Organism Ingredient
Effective
Feline Calicivirus  Phenol Not Specified 1 minute o
Inactivation
Canine Phenolic -~ - Generally
) Not Specified Not Specified )
Parvovirus Compounds Resistant

Table 3: Fungicidal Efficacy of Phenolic Disinfectants

Target Active . . .
. . Concentration Contact Time Log Reduction
Organism Ingredient
Trichophyton 20% (in
o-phenylphenol ) 15 hours >4.0
mentagrophytes fumigant)

Experimental Protocols
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General Protocol for Surface Disinfection in Animal
Facilities

This protocol outlines the general steps for the effective use of Amphyl or similar phenolic
disinfectants for sanitizing surfaces in animal housing and procedure rooms.

1. Preparation of Disinfectant Solution:

o Consult the manufacturer's product label for the recommended dilution rate for the specific
application (e.g., general disinfection, virucidal activity).

o Prepare the diluted solution by adding the concentrated disinfectant to water as instructed.
Always add disinfectant to water, not the other way around, to minimize splashing of the
concentrate.

e Prepare fresh solutions daily or as recommended by the manufacturer to ensure optimal
efficacy.

2. Pre-cleaning of Surfaces:
 Remove all animals, bedding, and feed from the area to be disinfected.

e Thoroughly clean all surfaces with a detergent and water to remove gross organic matter
such as feces, urine, and soil. Organic material can inactivate phenolic disinfectants and
reduce their efficacy.

» Rinse the surfaces with clean water to remove any detergent residue.

3. Application of Disinfectant:

o Apply the prepared Amphyl solution to all surfaces using a mop, cloth, sponge, or sprayer.
o Ensure that all surfaces are thoroughly wetted with the disinfectant solution.

4. Contact Time:

» Allow the disinfectant to remain on the surfaces for the manufacturer-specified contact time.
This is a critical step to ensure the inactivation of pathogens. Contact times can vary
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depending on the target organism and the product's formulation. A minimum of 10 minutes is
often recommended.

5. Rinsing and Drying:

» After the required contact time, rinse surfaces that will come into direct contact with animals
or feed with potable water. For other surfaces, rinsing may not be necessary; consult the
product label.

» Allow all surfaces to air dry completely before reintroducing animals.

Experimental Protocol: AOAC Use-Dilution Test

The Association of Official Analytical Chemists (AOAC) Use-Dilution Test is a standard method
to evaluate the efficacy of liquid disinfectants on hard surfaces.[1] A general outline of the

procedure is as follows:
1. Preparation of Materials:

o Test Organisms: Standardized cultures of test organisms (e.g., Staphylococcus aureus,
Pseudomonas aeruginosa, Salmonella enterica) are prepared in a liquid growth medium.[1]

o Carriers: Stainless steel cylinders (penicylinders) are used as carriers.[1]

o Disinfectant: The disinfectant is prepared at the use-dilution recommended by the
manufacturer.

¢ Neutralizer/Growth Medium: A liquid medium that neutralizes the disinfectant and supports
the growth of the test organism is prepared.

2. Inoculation of Carriers:
o The sterile carriers are immersed in the bacterial culture and then drained.

e The inoculated carriers are dried in an incubator, leaving a film of dried bacteria on the
surface.

3. Exposure to Disinfectant:
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» Each dried, contaminated carrier is individually transferred to a tube containing the prepared
disinfectant solution.[1]

e The carriers remain in the disinfectant for a specified contact time at a controlled
temperature.[1]

4. Neutralization and Incubation:

» After the contact time, the carriers are transferred to tubes containing the neutralizer/growth
medium. This step stops the action of the disinfectant.

e The tubes are incubated under conditions that promote bacterial growth.
5. Interpretation of Results:

 After incubation, the tubes are visually inspected for turbidity (cloudiness), which indicates
bacterial growth.

e The number of tubes showing growth is recorded. To pass the test for a given organism, the
disinfectant must show no growth in a specified number of the tested carriers.[1]

Experimental Protocol: Suspension Test

A suspension test is used to measure the efficacy of a disinfectant in inactivating
microorganisms in a liquid suspension.

1. Preparation of Materials:

o Test Organism: A standardized suspension of the test organism with a known concentration
is prepared.

» Disinfectant: The disinfectant is prepared at various concentrations.
o Neutralizer: A solution that can inactivate the disinfectant is prepared.
o Growth Medium: Agar plates for culturing the surviving microorganisms.

2. Test Procedure:
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o A specific volume of the test organism suspension is added to a specific volume of the
prepared disinfectant solution.

e The mixture is held for a predetermined contact time.

» At the end of the contact time, an aliquot of the mixture is transferred to the neutralizer to
stop the disinfectant's activity.

e The neutralized sample is then serially diluted and plated onto the growth medium.
3. Enumeration and Calculation:
e The plates are incubated, and the number of colony-forming units (CFUS) is counted.

e The log reduction in the number of viable microorganisms is calculated by comparing the
number of surviving organisms to the initial number in the test suspension.
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Caption: General mechanism of action of phenolic disinfectants.
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Sanitization Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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